Cas no 87126-00-9 ([(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid)

[(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid structure
87126-00-9 structure
Product Name:[(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
CAS No:87126-00-9
MF:C24H18N2O2S
MW:398.476924419403
CID:1864428
PubChem ID:3065173
Update Time:2025-04-21

[(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • [(4,6-diphenylpyrimidin-2-yl)sulfanyl](phenyl)acetic acid
    • 2-(4,6-diphenylpyrimidin-2-yl)sulfanyl-2-phenylacetic acid
    • alpha-((4,6-Diphenyl-2-pyrimidinyl)thio)benzeneacetic acid
    • DTXSID001007358
    • Benzeneacetic acid, alpha-((4,6-diphenyl-2-pyrimidinyl)thio)-
    • BRN 4560717
    • 87126-00-9
    • 2-Pyrimidinethioacetic acid, 4,6,beta-triphenyl-
    • Inchi: 1S/C24H18N2O2S/c27-23(28)22(19-14-8-3-9-15-19)29-24-25-20(17-10-4-1-5-11-17)16-21(26-24)18-12-6-2-7-13-18/h1-16,22H,(H,27,28)
    • InChI Key: UOCSVAUOPSJADG-UHFFFAOYSA-N
    • SMILES: S(C1=NC(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1)C(C(=O)O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 398.10889899Da
  • Monoisotopic Mass: 398.10889899Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 88.4Ų
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